Andrographoside
Andrographoside
Brand Name:
Vulcanchem
CAS No.:
82209-76-5
VCID:
VC0210299
InChI:
InChI=1S/C26H40O10/c1-13-4-7-18-25(2,15(13)6-5-14-16(28)11-34-23(14)33)9-8-19(29)26(18,3)12-35-24-22(32)21(31)20(30)17(10-27)36-24/h5,15-22,24,27-32H,1,4,6-12H2,2-3H3/b14-5+/t15?,16-,17-,18+,19-,20-,21+,22-,24-,25+,26+/m1/s1
SMILES:
Molecular Formula:
C26H40O10
Molecular Weight:
512.6 g/mol
Andrographoside
CAS No.: 82209-76-5
Reference Standards
VCID: VC0210299
Molecular Formula: C26H40O10
Molecular Weight: 512.6 g/mol
CAS No. | 82209-76-5 |
---|---|
Product Name | Andrographoside |
Molecular Formula | C26H40O10 |
Molecular Weight | 512.6 g/mol |
IUPAC Name | (3E,4S)-3-[2-[(4aS,5R,6R,8aS)-6-hydroxy-5,8a-dimethyl-2-methylidene-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-4-hydroxyoxolan-2-one |
Standard InChI | InChI=1S/C26H40O10/c1-13-4-7-18-25(2,15(13)6-5-14-16(28)11-34-23(14)33)9-8-19(29)26(18,3)12-35-24-22(32)21(31)20(30)17(10-27)36-24/h5,15-22,24,27-32H,1,4,6-12H2,2-3H3/b14-5+/t15?,16-,17-,18+,19-,20-,21+,22-,24-,25+,26+/m1/s1 |
Standard InChIKey | VUEPOIYXKZTLMD-JXJPMOHRSA-N |
Isomeric SMILES | C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)C2C/C=C/3\[C@@H](COC3=O)O)(C)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
Canonical SMILES | CC12CCC(C(C1CCC(=C)C2CC=C3C(COC3=O)O)(C)COC4C(C(C(C(O4)CO)O)O)O)O |
Appearance | Powder |
Synonyms | andrographiside andrographoside |
PubChem Compound | 6439612 |
Last Modified | Dec 23 2021 |
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